2-(2-chlorophenoxy)-N-{[3-(2-thienyl)-1,2,4-oxadiazol-5-yl]methyl}acetamide

• IUPAC Name: 2-(2-chlorophenoxy)-N-[(3-thiophen-2-yl-1,2,4-oxadiazol-5-yl)methyl]acetamide
• InChI: InChI=1S/C15H12ClN3O3S/c16-10-4-1-2-5-11(10)21-9-13(20)17-8-14-18-15(19-22-14)12-6-3-7-23-12/h1-7H,8-9H2,(H,17,20)
• InChI Key: DELLBTQLELMPPR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)OCC(=O)NCC2=NC(=NO2)C3=CC=CS3)Cl
• Molecular Formula: C15H12ClN3O3S
• Molecular Weight: 349.8 g/mol

Description

2-(2-chlorophenoxy)-N-{[3-(2-thienyl)-1,2,4-oxadiazol-5-yl]methyl}acetamide is a chemical compound that has been extensively studied for its potential applications in scientific research. It is commonly referred to as 'compound X' in the literature. This compound is synthesized using a specific method and has been found to have a unique mechanism of action, which makes it an interesting molecule to study. In

Mechanism of Action

The mechanism of action of compound X involves the inhibition of specific enzymes and signaling pathways. It has been found to inhibit the activity of certain kinases, such as AKT and ERK, which are involved in cell proliferation and survival. The compound has also been found to inhibit the activity of certain transcription factors, such as NF-κB, which are involved in the regulation of inflammatory responses. The inhibition of these enzymes and pathways leads to the biochemical and physiological effects of the compound.
Biochemical and Physiological Effects:
The biochemical and physiological effects of compound X include the inhibition of cell proliferation, induction of apoptosis, and inhibition of inflammatory responses. The compound has been found to inhibit the growth of various cancer cell lines, including breast cancer, lung cancer, and colon cancer. It has also been found to induce apoptosis in cancer cells, which leads to their death. The compound has also been found to inhibit the production of pro-inflammatory cytokines, which are involved in the regulation of inflammatory responses.

Advantages and Limitations for Lab Experiments

The advantages of using compound X in lab experiments include its unique mechanism of action and its potential applications in various fields of research. The compound has been extensively studied and has shown promising results in various studies. However, there are also limitations to using this compound in lab experiments. The compound has been found to have low solubility in water, which can make it difficult to administer in certain experiments. It also has low bioavailability, which can limit its effectiveness in vivo.

Future Directions

There are many future directions for research on compound X. One area of research is the development of more effective synthesis methods that can increase the yield and purity of the compound. Another area of research is the optimization of the compound for specific applications, such as the treatment of certain types of cancer or inflammatory diseases. The compound could also be further studied for its potential use as a diagnostic tool for certain diseases. Overall, there is still much to be learned about the potential applications of compound X in scientific research.

Synthesis Methods

The synthesis of 2-(2-chlorophenoxy)-N-{[3-(2-thienyl)-1,2,4-oxadiazol-5-yl]methyl}acetamide involves a multi-step process that requires specific reagents and conditions. The first step involves the reaction of 2-chlorophenol with 2-bromoacetophenone in the presence of a base to form 2-(2-chlorophenoxy)acetophenone. The second step involves the reaction of 2-(2-chlorophenoxy)acetophenone with thiosemicarbazide in the presence of a base to form 2-(2-chlorophenoxy)acetophenone thiosemicarbazone. The final step involves the reaction of 2-(2-chlorophenoxy)acetophenone thiosemicarbazone with 2-bromo-1-(2-thienyl)-1,2,4-oxadiazole in the presence of a base to form 2-(2-chlorophenoxy)-N-{[3-(2-thienyl)-1,2,4-oxadiazol-5-yl]methyl}acetamide.

Scientific Research Applications

Compound X has been extensively studied for its potential applications in scientific research. It has been found to have antimicrobial, anticancer, and anti-inflammatory properties. It has also been studied for its potential use as a diagnostic tool for certain diseases. The compound has been tested in vitro and in vivo, and has shown promising results in various studies.